Cas no 922039-80-3 (3,5-dimethyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide)

• Product Name: 3,5-dimethyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide
• CAS No: 922039-80-3
• MF: C₂₆H₃₅N₃O
• MW: 405.575606584549
• CID: 6195222
• PubChem ID: 44025219
• Update Time: 2025-06-13

3,5-dimethyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide
• F2292-0819
• 3,5-dimethyl-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzamide
• AKOS004982533
• 3,5-dimethyl-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-piperidin-1-ylethyl]benzamide
• 3,5-dimethyl-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl]benzamide
• 922039-80-3

• Inchi： 1S/C26H35N3O/c1-19-14-20(2)16-23(15-19)26(30)27-18-25(29-12-5-4-6-13-29)22-9-10-24-21(17-22)8-7-11-28(24)3/h9-10,14-17,25H,4-8,11-13,18H2,1-3H3,(H,27,30)
• InChI Key： PLEKNYDCRZHGIR-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=C(C)C=1)NCC(C1=CC=C2C(CCCN2C)=C1)N1CCCCC1

Computed Properties

• Exact Mass: 405.278012748g/mol
• Monoisotopic Mass: 405.278012748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 35.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 3,5-dimethyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide

Research Brief on 3,5-dimethyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide (CAS: 922039-80-3)

The compound 3,5-dimethyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide (CAS: 922039-80-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure featuring a tetrahydroquinoline core and a piperidine-ethylbenzamide moiety, is being investigated for its potential therapeutic applications. Recent studies have focused on its pharmacological properties, mechanism of action, and potential as a lead compound in drug development.

One of the key areas of interest is the compound's interaction with specific biological targets. Preliminary in vitro studies suggest that 3,5-dimethyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide exhibits selective binding affinity towards certain receptor subtypes, which may underlie its potential efficacy in modulating disease-related pathways. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to elucidate the structural basis of these interactions, providing valuable insights for further optimization.

In addition to its binding properties, recent pharmacokinetic studies have explored the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. These studies indicate that 3,5-dimethyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide demonstrates favorable bioavailability and metabolic stability in preclinical models, making it a promising candidate for further development. However, challenges such as potential off-target effects and toxicity profiles require thorough investigation in subsequent phases of research.

The therapeutic potential of this compound is being explored in various disease contexts, including neurological disorders and oncology. For instance, recent findings suggest that it may modulate neurotransmitter systems implicated in neurodegenerative diseases, offering a novel approach to treatment. In cancer research, preliminary data indicate that the compound may interfere with key signaling pathways involved in tumor growth and metastasis, although further validation is needed to confirm these effects in vivo.

Despite these promising findings, several gaps in knowledge remain. Future research directions include comprehensive in vivo efficacy studies, detailed toxicological assessments, and the development of structurally related analogs to enhance potency and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 3,5-dimethyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide represents a compelling area of investigation in chemical biology and drug discovery. Its unique structural features and preliminary pharmacological data highlight its potential as a therapeutic agent, warranting continued exploration and development. This research brief underscores the importance of interdisciplinary approaches to fully realize the compound's promise in addressing unmet medical needs.